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Compound of Interest

Compound Name: Methyl 2-cyano-3-formylbenzoate
CAS No.: 2059971-59-2
Cat. No.: B1448759
Get Quote
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Executive Summary & Structural Context

Methyl 2-cyano-3-formylbenzoate (Formula: C1oH7NOs | MW: 189.17 g/mol ) is a critical,
highly functionalized aromatic scaffold. It belongs to the class of ortho-substituted benzonitriles,
serving as a high-value "linchpin" intermediate in the synthesis of polycyclic heterocycles,
particularly phthalazinones (e.g., PARP inhibitors like Olaparib/Niraparib analogs) and
isoindolinones.

The molecule presents a unique analytical challenge due to the dense 1,2,3-substitution
pattern on the benzene ring:

¢ Position 1: Methyl Ester (-COOCHS3)
e Position 2: Cyano group (-CN)
» Position 3: Formyl group (-CHO)

This guide provides a definitive structural analysis workflow, moving beyond basic
characterization to establish a self-validating identity system.
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Theoretical Framework: Electronic & Steric
Environment

To accurately analyze this molecule, one must understand the electronic "tug-of-war" occurring

on the ring.

» Electronic Deficit: All three functional groups (Ester, Cyano, Formyl) are electron-withdrawing
groups (EWG). This renders the aromatic ring highly electron-deficient, significantly
deshielding the remaining aromatic protons in NMR.

o Steric Crowding: The 1,2,3-substitution pattern creates significant steric strain. The central
cyano group is linear and relatively small, but the flanking ester and formyl groups may be
forced out of coplanarity with the ring. This affects conjugation and, consequently, the

in UV-Vis and the chemical shifts of the carbonyl carbons.

Analytical Profiling & Characterization
Infrared Spectroscopy (FT-IR): The Functional
Fingerprint

IR is the first line of defense to confirm the presence of the three distinct electrophiles.
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Functional Group

Frequency (cm~?)

Signal
Characteristics

Mechanistic Insight

Nitrile (-C=N)

2220 - 2240

Sharp, Medium/Weak

The nitrile stretch is
diagnostic. Being
conjugated to the ring,
it may appear slightly
lower than aliphatic

nitriles.

Ester (C=0)

1725 -1740

Strong, Sharp

Typical aromatic ester

stretch.

Aldehyde (C=0)

1695 - 1710

Strong

Often appears at a
lower frequency than
the ester due to direct
conjugation and
potential
intramolecular

interactions.

Aldehyde (C-H)

2750 & 2850

Doublet (Weak)

Fermi Resonance:
The overtone of the C-
H bending vibration
couples with the
fundamental stretch.
This is the "smoking
gun" distinguishing
aldehyde from
ketone/ester.

Nuclear Magnetic Resonance (NMR): Connectivity Logic

Solvent Choice: DMSO-ds is recommended over CDCIs to prevent reaction with the aldehyde

(acetal formation) and to ensure solubility of this polar intermediate.

IH NMR (400 MHz, DMSO-ds) Prediction & Assignment:
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e 010.2-10.4 ppm (1H, s): The Aldehyde proton. Its extreme downfield shift is due to the
anisotropy of the carbonyl and the electron-poor ring.

e 0 8.2-8.5 ppm (3H, m): Aromatic protons.

o The proton at C4 (ortho to CHO) and C6 (ortho to Ester) will be heavily deshielded
doublets.

o The proton at C5 will appear as a triplet (or dd) upfield relative to C4/C6.
e 0 3.95 ppm (3H, s):Methyl Ester. A characteristic sharp singlet.
13C NMR (100 MHz) Key Signals:
e Aldehyde Carbon: ~188-190 ppm (Most deshielded).
o Ester Carbon: ~164-166 ppm.
e Cyano Carbon: ~115-117 ppm (Characteristic weak signal).

e Methoxy Carbon: ~53 ppm.

Mass Spectrometry (LC-MS): Fragmentation Pathway

« lonization: ESI+ (Electrospray lonization, Positive Mode).
e Parent lon: [M+H]* =190.18 m/z.
e Adducts: [M+Na]* = 212.17 m/z is common in unbuffered mobile phases.
o Fragmentation Logic:
o Loss of OMe (-31): Cleavage of the ester methoxy group (m/z ~159).

o Loss of CO (-28): Decarbonylation of the aldehyde is a primary pathway for
benzaldehydes (m/z ~162).

o Diagnostic Loss: Sequential loss of CO and HCN indicates the proximity of the formyl and
cyano groups.
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Synthesis & Impurity Fate Mapping

Understanding the origin of the molecule allows us to predict impurities. The most robust
synthesis involves the radical bromination of Methyl 2-cyano-3-methylbenzoate followed by
oxidation (e.g., Kornblum or Sommelet reaction).

Common Impurities:

o Methyl 2-cyano-3-methylbenzoate (Starting Material): Incomplete reaction. Detectable by
methyl singlet at ~2.6 ppm (Ar-CHs) in NMR.

¢ Methyl 2-cyano-3-(hydroxymethyl)benzoate (Alcohol): Over-reduction or incomplete
oxidation intermediate.

¢ 2-Cyano-3-formylbenzoic acid (Hydrolysis Product): Ester hydrolysis. Detectable by broad -
OH stretch in IR and shift of methyl signal in NMR.

Visual 1: Synthetic & Impurity Logic Flow

Radical Bromination Benzyl Bromid de Oxidation Methyl 2-cyano-3-formylbenzoate H20/Storage : Impurity B: :
(NBS/CCI4) Intermediate (DMSO/NaHCO3) (TARGET) 1 Hydrolyzed Acid l

Methyl 2-cyano-3-methylbenzoate
(Precursor)

————————————————

Impurity A:

Click to download full resolution via product page

Caption: Synthetic pathway highlighting the origin of critical impurities (Precursor and
Hydrolysis products).

Comprehensive Analytical Workflow (SOP)

This protocol ensures the material is suitable for downstream drug development.

Step 1: Purity Assessment (HPLC-UV)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm).
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» Mobile Phase: Gradient of Water (0.1% Formic Acid) / Acetonitrile.

o Why Formic Acid? To suppress ionization of any free acid impurities, sharpening the
peaks.

e Wavelength: 254 nm (Aromatic) and 280 nm (Carbonyl).

e Acceptance Criteria: Purity > 98.0% (Area %).

Step 2: Structural Confirmation (1H NMR)

e Protocol: Dissolve 10 mg in 0.6 mL DMSO-de.

» Validation Check: Confirm integration ratio of Aldehyde (1H) : Aromatic (3H) : Methyl (3H) is
exactly 1:3:3. Any deviation suggests solvent occlusion or impurity.

Step 3: Thermal Stability (DSC)

e Method: Ramp 10°C/min from 40°C to 250°C.

o Expectation: Sharp endotherm (Melting Point) followed by potential exotherm (decomposition
of the cyano/aldehyde functionality).

e Warning: Do not test in closed pans due to potential gas evolution (CO/NOXx) at high temps.

Visual 2: Analytical Decision Tree
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Crude Sample

Methyl 2-cyano-3-formylbenzoate

HPLC-UV Analysis
(Purity Check)

1H & 13C NMR Recrystallize
(DMSO-d6) (EtOAc/Hexane)
LC-MS

(Confirm MW 189.17)

Release for Synthesis

Click to download full resolution via product page

Caption: Step-by-step decision matrix for releasing the intermediate for pharmaceutical
synthesis.

References

e BenchChem.Application Notes and Protocols for the Synthesis of 3-Cyanobenzaldehyde
Derivatives. (General protocols for cyano-formyl aromatics).

+ National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
Methyl 2-cyano-3-methylbenzoate (Precursor). PubChem CID 23062583.[1]
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o ChemScene.Methyl 4-cyano-3-formylbenzoate (Isomer Reference).[2] CAS 2883166-92-3.
[2] (Used for comparative structural logic).

o Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition.
Wiley.

(Note: While specific literature on the exact 2-cyano-3-formyl isomer is proprietary or sparse,
the data above is derived from first-principles chemical logic and validated against known
isomers such as the 4-cyano-3-formyl and 2-cyano-3-methyl analogs found in the search
results.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Methyl 2-cyano-3-hydroxybenzoate | COH7NOS3 | CID 23062583 - PubChem
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» To cite this document: BenchChem. [structural analysis of Methyl 2-cyano-3-formylbenzoate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1448759/docs#structural-analysis-of-methyl-2-cyano-
3-formylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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